Cas no 2227690-22-2 (rac-(1R,3R)-2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropan-1-amine
• CAS No: 2227690-22-2
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 6482550
• PubChem ID: 165695793
• Update Time: 2025-09-27

rac-(1R,3R)-2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropan-1-amine
• 2227690-22-2
• EN300-1802586

• Inchi： 1S/C11H12F3N/c1-11(2)9(10(11)15)8-6(13)3-5(12)4-7(8)14/h3-4,9-10H,15H2,1-2H3/t9-,10-/m0/s1
• InChI Key： VUJPFAHLABRMMA-UWVGGRQHSA-N
• SMILES： FC1C=C(C=C(C=1[C@H]1[C@@H](C1(C)C)N)F)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropan-1-amine

Racemic (1R,3R)-2,2-Dimethyl-3-(2,4,6-Trifluorophenyl)cyclopropan-1-Amine: A Comprehensive Overview

The compound rac-(1R,3R)-2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropan-1-amine with CAS No. 227690-22-8 has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This article provides an in-depth analysis of its chemical structure, synthesis methods, pharmacological activities, and recent advancements in research.

The molecular structure of rac-(1R,3R)-cyclopropane derivative is characterized by a cyclopropane ring substituted with a 3-(trifluorophenyl) group and two methyl groups at the 1-position. The trifluorophenyl moiety introduces significant electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such fluorinated aromatic systems in enhancing drug-like properties such as lipophilicity and metabolic stability.

Synthesis of this compound typically involves multi-step processes that include the formation of the cyclopropane ring and subsequent functionalization. One notable approach reported in recent literature involves the use of palladium-catalyzed coupling reactions to introduce the trifluorophenyl group. This method has been optimized to achieve high yields and excellent stereocontrol, ensuring the formation of the desired (1R,3R) configuration.

Pharmacologically, rac-(1R,3R)-cyclopropane amine has shown promising activity in preclinical models. For instance, studies have demonstrated its potential as a modulator of ion channels and receptors implicated in neurological disorders. Recent research has focused on its ability to inhibit voltage-gated sodium channels (Nav), which are key targets for treating epilepsy and chronic pain conditions.

In terms of toxicity profile, preliminary data indicate that CAS No. 27690-28 exhibits a favorable safety margin when administered at therapeutic doses. However, further investigations are required to fully characterize its long-term effects and potential for off-target interactions.

Looking ahead, the compound's unique combination of structural features positions it as a valuable tool for exploring novel therapeutic strategies. Researchers are actively investigating its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's by targeting specific protein kinases involved in these pathologies.

In conclusion, rac-(1R,3R)-cyclopropane amine represents a compelling candidate for advancing drug discovery efforts. Its distinct chemical properties and promising pharmacological profile make it a subject of ongoing interest across academic and industrial research communities.